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Compound of Interest

Compound Name: Tetrabutylammonium nitrate

Cat. No.: B155451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the preparation of stock solutions of

Tetrabutylammonium nitrate (TBAN), a quaternary ammonium salt widely utilized in various

scientific disciplines, including organic synthesis, electrochemistry, and pharmaceutical

sciences.[1] This document outlines the key physicochemical properties of TBAN, its solubility

in common laboratory solvents, detailed protocols for the preparation of stock solutions, and

methods for concentration determination.

Physicochemical Properties of Tetrabutylammonium
Nitrate
Tetrabutylammonium nitrate is a white, crystalline solid at room temperature.[2][3] It is a

quaternary ammonium salt consisting of a central nitrogen atom bonded to four butyl groups,

with a nitrate counterion.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b155451?utm_src=pdf-interest
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://en.chemfish.com/product/7451.html
https://www.chemimpex.com/products/30385
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrabutylammonium-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₆H₃₆N₂O₃ [2][4]

Molecular Weight 304.47 g/mol [2][3][4]

Appearance White crystalline powder [3][5]

Melting Point 116-118 °C [5]

Purity (Assay) ≥ 97%

Hygroscopicity Hygroscopic [5]

Solubility Profile
Tetrabutylammonium nitrate exhibits high solubility in polar solvents and is less soluble in

non-polar solvents.[6] The nitrate ion contributes to its solubility in polar environments through

hydrogen bond acceptance.[6]

Solvent
Solubility ( g/100
mL)

Temperature (°C) Source

Water < 2 Not Specified [2][7]

Acetonitrile 10 Not Specified [5][7]

Ethanol Soluble (qualitative) Not Specified [5]

Methanol Data not available Not Specified

Dimethylformamide

(DMF)
Data not available Not Specified

Dimethyl Sulfoxide

(DMSO)
Data not available Not Specified

Note: Quantitative solubility data for Tetrabutylammonium nitrate in many common solvents

at various temperatures is not readily available in the searched literature. Researchers should

determine the solubility for their specific experimental conditions if precise concentrations near

the saturation point are required.
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Experimental Protocols
Preparation of a Standard Stock Solution
This protocol describes the preparation of a standard stock solution of Tetrabutylammonium
nitrate by weight.

Materials:

Tetrabutylammonium nitrate (solid)

Solvent of choice (e.g., deionized water, acetonitrile)

Analytical balance

Volumetric flask (appropriate size for the desired final volume)

Weighing paper or weighing boat

Spatula

Funnel

Beaker

Wash bottle with solvent

Procedure:

Calculate the required mass of Tetrabutylammonium nitrate. Based on its molecular weight

(304.47 g/mol ), calculate the mass needed to achieve the desired molar concentration in the

final volume.

Weigh the Tetrabutylammonium nitrate. Place a weighing boat on the analytical balance

and tare it. Carefully weigh the calculated mass of the solid.

Dissolve the solid. Transfer the weighed solid to a beaker. Add a small amount of the chosen

solvent to the beaker and stir with a clean glass rod until the solid is completely dissolved.
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Transfer the solution to a volumetric flask. Using a funnel, carefully pour the solution from the

beaker into the volumetric flask.

Rinse the beaker and funnel. Rinse the beaker and the funnel with a small amount of the

solvent, transferring the rinsings into the volumetric flask to ensure a quantitative transfer.

Bring the solution to the final volume. Add the solvent to the volumetric flask until the bottom

of the meniscus reaches the calibration mark.

Homogenize the solution. Stopper the volumetric flask and invert it several times to ensure

the solution is thoroughly mixed and the concentration is uniform.[8]
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Stock Solution Preparation

Start

Calculate Mass of TBAN

Weigh TBAN

Dissolve in Solvent

Transfer to Volumetric Flask

Rinse and Add to Flask

Fill to Volume

Homogenize Solution

Stock Solution Ready

Click to download full resolution via product page

Caption: Workflow for preparing a standard stock solution of Tetrabutylammonium nitrate.
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Determination of Stock Solution Concentration
It is good laboratory practice to verify the concentration of a prepared stock solution. The

following are two common methods.

The nitrate ion (NO₃⁻) has a characteristic absorbance in the ultraviolet region of the

electromagnetic spectrum.[9] This allows for the determination of the concentration of an

aqueous TBAN solution.

Principle: The nitrate ion absorbs UV radiation at 220 nm.[9] The absorbance at this

wavelength is proportional to the concentration, following the Beer-Lambert Law. A correction

for interference from dissolved organic matter can be made by measuring the absorbance at

275 nm, a wavelength where nitrate does not absorb.[9]

Procedure:

Prepare a series of calibration standards. From a high-concentration, accurately prepared

stock solution, create a series of dilutions with known concentrations.

Prepare a blank solution. Use the same solvent as the stock solution (e.g., deionized water).

Measure the absorbance. Using a UV-Vis spectrophotometer, measure the absorbance of

the blank, the calibration standards, and the prepared stock solution at 220 nm and 275 nm.

[9]

Correct for organic matter interference (if necessary). The corrected absorbance for nitrate is

calculated as: Corrected Absorbance = Absorbance at 220 nm - (2 x Absorbance at 275 nm).

[9]

Create a calibration curve. Plot the corrected absorbance of the standards against their

known concentrations.

Determine the concentration of the stock solution. Use the corrected absorbance of the stock

solution and the calibration curve to determine its concentration.
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Concentration Verification by UV-Vis
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Caption: Workflow for concentration determination of aqueous TBAN solutions using UV-Vis

spectrophotometry.

The concentration of the tetrabutylammonium cation can be determined by potentiometric

titration. This method is applicable to solutions in various solvents.
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Principle: A potentiometric titration involves the reaction of the quaternary ammonium cation

with a standard solution of an anionic surfactant, such as sodium lauryl sulfate.[1][10] The

endpoint of the titration is detected by a surfactant-sensitive electrode or a silver/silver chloride

electrode.[1][11]

Procedure:

Prepare a standardized titrant. A standard solution of an anionic surfactant (e.g., 0.005 M

sodium lauryl sulfate) is required.[11]

Prepare the sample. A known volume of the TBAN stock solution is placed in a beaker and

diluted with an appropriate solvent. The pH may need to be adjusted, for example, to pH 10

using a borate buffer.[10]

Perform the titration. The standardized titrant is added to the sample while the potential is

monitored using an appropriate electrode system.[1][11]

Determine the endpoint. The endpoint is identified as the point of maximum inflection in the

titration curve (potential vs. volume of titrant).

Calculate the concentration. The concentration of the TBAN solution is calculated based on

the volume of titrant required to reach the endpoint.

Stability and Storage
Solid Tetrabutylammonium Nitrate:

The solid is stable under normal laboratory conditions.[5]

It is hygroscopic and should be stored in a tightly sealed container in a dry environment to

protect it from moisture.[5]

Tetrabutylammonium Nitrate Solutions:

Quaternary ammonium salts are generally stable in neutral or acidic aqueous solutions.[12]

Their stability can decrease in strongly alkaline solutions, where degradation can occur.[12]

The rate of degradation is influenced by the concentration of the base and the temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://pubmed.ncbi.nlm.nih.gov/21140668/
https://www.xylemanalytics.com/en/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/quaternary-Ammonium-compounds-in-desinfectants_EN.pdf
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://pages.hannainst.com/hubfs/006-finished-content/Data%20Set/Quaternary-Ammonium-Salts--Data-Set-V1.pdf?hsCtaTracking=86dd508e-3656-4d53-8837-7ec2dfa89065%7C9d0a2830-7d02-4627-a838-e06508e2768b
https://pages.hannainst.com/hubfs/006-finished-content/Data%20Set/Quaternary-Ammonium-Salts--Data-Set-V1.pdf?hsCtaTracking=86dd508e-3656-4d53-8837-7ec2dfa89065%7C9d0a2830-7d02-4627-a838-e06508e2768b
https://www.xylemanalytics.com/en/File%20Library/Resource%20Library/SIA/09%20Application%20Papers/UK/quaternary-Ammonium-compounds-in-desinfectants_EN.pdf
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://pages.hannainst.com/hubfs/006-finished-content/Data%20Set/Quaternary-Ammonium-Salts--Data-Set-V1.pdf?hsCtaTracking=86dd508e-3656-4d53-8837-7ec2dfa89065%7C9d0a2830-7d02-4627-a838-e06508e2768b
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://www.chemdad.com/index.php?c=article&id=46238
https://www.chemdad.com/index.php?c=article&id=46238
https://www.benchchem.com/product/b155451?utm_src=pdf-body
https://pubs.acs.org/doi/pdf/10.1021/jo00366a022
https://pubs.acs.org/doi/pdf/10.1021/jo00366a022
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[13]

The choice of solvent can also affect the stability of the quaternary ammonium cation.[13]

It is recommended to store stock solutions in well-sealed containers, protected from light,

and at room temperature unless specific stability studies indicate otherwise for a particular

solvent system.

Safety Precautions
Tetrabutylammonium nitrate is an oxidizer and may intensify fire; it should be kept away

from combustible materials.[4]

It can cause skin and serious eye irritation.[4]

It may cause respiratory irritation.[4]

Always handle this chemical in a well-ventilated area, wearing appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Consult the Safety Data Sheet (SDS) for detailed safety information before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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